1-Acetyl-2-(3-chlorophenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile
1-Acetyl-2-(3-chlorophenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile
Brand Name:
Vulcanchem
CAS No.:
957296-89-8
VCID:
VC0433224
InChI:
InChI=1S/C22H16ClN3O/c1-14(27)21-20(16-6-4-7-17(23)11-16)22(12-24,13-25)19-10-9-15-5-2-3-8-18(15)26(19)21/h2-11,19-21H,1H3/t19-,20-,21-/m1/s1
SMILES:
CC(=O)C1C(C(C2N1C3=CC=CC=C3C=C2)(C#N)C#N)C4=CC(=CC=C4)Cl
Molecular Formula:
C22H16ClN3O
Molecular Weight:
373.8g/mol
1-Acetyl-2-(3-chlorophenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile
CAS No.: 957296-89-8
Main Products
VCID: VC0433224
Molecular Formula: C22H16ClN3O
Molecular Weight: 373.8g/mol
CAS No. | 957296-89-8 |
---|---|
Product Name | 1-Acetyl-2-(3-chlorophenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile |
Molecular Formula | C22H16ClN3O |
Molecular Weight | 373.8g/mol |
IUPAC Name | (1S,2S,3aR)-1-acetyl-2-(3-chlorophenyl)-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile |
Standard InChI | InChI=1S/C22H16ClN3O/c1-14(27)21-20(16-6-4-7-17(23)11-16)22(12-24,13-25)19-10-9-15-5-2-3-8-18(15)26(19)21/h2-11,19-21H,1H3/t19-,20-,21-/m1/s1 |
Standard InChIKey | QEPNCFQURFZJLJ-NJDAHSKKSA-N |
Isomeric SMILES | CC(=O)[C@@H]1[C@H](C([C@@H]2N1C3=CC=CC=C3C=C2)(C#N)C#N)C4=CC(=CC=C4)Cl |
SMILES | CC(=O)C1C(C(C2N1C3=CC=CC=C3C=C2)(C#N)C#N)C4=CC(=CC=C4)Cl |
Canonical SMILES | CC(=O)C1C(C(C2N1C3=CC=CC=C3C=C2)(C#N)C#N)C4=CC(=CC=C4)Cl |
PubChem Compound | 6552426 |
Last Modified | Nov 12 2021 |
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